Cas no 5452-78-8 ( )

• Product Name: &nbsp
• CAS No: 5452-78-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 941734
• PubChem ID: 227417
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylcycloheptyl)acetamide
• AC1L5FH9
• AC1Q5J75
• AR-1C7995
• CTK5A1457
• HMS3095G08
• NSC18989
• NSC-18989
• DTXSID80280888
• 5452-78-8
• CHEMBL1893387
• MLS002638635
• SMR001548106
•  

• Inchi： 1S/C10H19NO/c1-8-3-2-4-9(6-5-8)7-10(11)12/h8-9H,2-7H2,1H3,(H2,11,12)
• InChI Key： FTLIHYMVFALFGD-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC(C)CC1)N

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 320.4°C at 760 mmHg
• Flash Point: 147.6°C
• Refractive Index: 1.458
• PSA: 43.09
• LogP: 2.77850